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Compound of Interest

Compound Name: Methyl 5-oxohept-6-enoate

Cat. No.: B15478925

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Methyl 5-oxohept-6-enoate is a chemical compound intended for research
purposes only. It is not for human therapeutic or veterinary use. The information provided
herein is for guidance and informational purposes and does not constitute a specific
endorsement or validated protocol for this particular molecule. All experiments should be
conducted in a controlled laboratory setting by qualified personnel.

Introduction

Methyl 5-oxohept-6-enoate is an organic compound featuring both a keto group and an a,3-
unsaturated ester moiety.[1] This structural arrangement makes it a member of the a,3-
unsaturated carbonyl compound family, a class of molecules known for their reactivity and
diverse biological activities.[1] Its potential applications span organic synthesis, where it can
serve as a versatile intermediate for more complex molecules, and pharmaceutical
development, owing to the biological relevance of its structural motifs.[1]

Chemical Properties and Handling

A summary of the key chemical properties of Methyl 5-oxohept-6-enoate is provided in the
table below.
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Property Value Reference
Molecular Formula CsH1203 [1]
Molecular Weight 156.18 g/mol [2]
Colorless to Yellow Liquid or
Appearance ] o ]
Viscous liquid or Solid
Sealed in dry, store in freezer,
Storage
under -20°C
Purity Typically =93-95% [2]

Safety Precautions: For related compounds, warnings for harmful if swallowed have been
noted. Standard laboratory safety protocols, including the use of personal protective equipment
(PPE) such as gloves, lab coat, and safety glasses, should be followed. Handle in a well-
ventilated area.

Potential Applications in Research

While specific biological activities of Methyl 5-oxohept-6-enoate are not extensively
documented in publicly available literature, its chemical structure as an a,3-unsaturated
carbonyl compound suggests several areas of potential investigation:

e Oncology: Many a,B-unsaturated carbonyl compounds exhibit cytotoxic activity against
cancer cell lines. This is often attributed to their ability to act as Michael acceptors, forming
covalent adducts with nucleophilic residues (such as cysteine) in proteins, thereby disrupting
their function. Key protein targets can include enzymes involved in cellular proliferation and
survival pathways.

» Antimicrobial Research: The reactivity of the a,3-unsaturated system can also be leveraged
for antimicrobial activity. These compounds can potentially interfere with essential microbial
enzymes and proteins.

o Synthetic Chemistry: As a building block, Methyl 5-oxohept-6-enoate can be utilized in a
variety of organic reactions, including Michael additions, Diels-Alder reactions, and other
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conjugate additions, to synthesize more complex molecules with potential therapeutic value.

[1]

Experimental Protocol: In Vitro Cytotoxicity
Screening

The following is a general protocol for assessing the cytotoxic effects of Methyl 5-oxohept-6-
enoate against a cancer cell line (e.g., HelLa - cervical cancer) using a standard MTT assay.

Objective: To determine the half-maximal inhibitory concentration (ICso) of Methyl 5-oxohept-
6-enoate in a selected cancer cell line.

Materials:

» Hela cells

e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution

e Trypsin-EDTA

e Phosphate Buffered Saline (PBS)

¢ Methyl 5-oxohept-6-enoate

o Dimethyl sulfoxide (DMSO, sterile)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization buffer (e.g., 10% SDS in 0.01 M HCI)
o 96-well cell culture plates

e Microplate reader
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Procedure:

e Cell Culture: Maintain HeLa cells in DMEM supplemented with 10% FBS and 1% Penicillin-
Streptomycin at 37°C in a humidified atmosphere with 5% CO..

o Cell Seeding:
o Harvest cells using Trypsin-EDTA and perform a cell count.
o Seed 5 x 103 cells in 100 pL of media per well in a 96-well plate.
o Incubate for 24 hours to allow for cell attachment.
o Compound Preparation and Treatment:
o Prepare a 10 mM stock solution of Methyl 5-oxohept-6-enoate in DMSO.

o Perform serial dilutions of the stock solution in culture medium to achieve final
concentrations ranging from 0.1 uM to 100 uM. Ensure the final DMSO concentration in all
wells is < 0.5%.

o Include a "vehicle control" (medium with 0.5% DMSO) and "untreated control" (medium

only).

o Remove the old medium from the cells and add 100 pL of the prepared compound
dilutions.

 Incubation: Incubate the treated plates for 48 hours at 37°C and 5% CO..
e MTT Assay:
o Add 20 pL of MTT solution to each well and incubate for 4 hours at 37°C.

o Carefully remove the medium and add 100 pL of solubilization buffer to each well to
dissolve the formazan crystals.

o Gently shake the plate for 15 minutes to ensure complete dissolution.
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o Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the absorbance of the blank (medium only) from all readings.

Calculate the percentage of cell viability for each concentration relative to the vehicle control:

o % Viability = (Absorbance of treated cells / Absorbance of vehicle control) x 100

Hypothetical Data Presentation:

Plot the % Viability against the log of the compound concentration.

Determine the ICso value using non-linear regression analysis.

Concentration (pM)

% Cell Viability (Mean * SD)

0 (Vehicle Control) 100+ 4.5
0.1 98.2+5.1
1 85.7+6.2
10 52.3+4.8
50 219+3.1
100 8425
Visualizations
Experimental Workflow
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Caption: Workflow for in vitro cytotoxicity screening.

Potential Signaling Pathway for Investigation

Given the reactivity of a,B-unsaturated carbonyls, a potential mechanism of action for inducing
cytotoxicity could be the activation of the intrinsic apoptosis pathway through the generation of

reactive oxygen species (ROS) and subsequent mitochondrial stress.
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Caption: Hypothesized intrinsic apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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